Cas no 82469-78-1 (2-cyano-2-oxoethyl acetate)

• Product name: 2-cyano-2-oxoethyl acetate
• CAS No: 82469-78-1
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 987824
• PubChem ID: 16205353

2-cyano-2-oxoethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2-oxoethyl acetate
• (2-cyano-2-oxoethyl) acetate
• EINECS 279-974-6
• NS00058806
• KNQXQZSRXRRCIZ-UHFFFAOYSA-N
• 82469-78-1
• DTXSID501002703
• 3-Nitrilo-2-oxopropyl acetate

• Inchi： InChI=1S/C5H5NO3/c1-4(7)9-3-5(8)2-6/h3H2,1H3
• InChI Key： KNQXQZSRXRRCIZ-UHFFFAOYSA-N
• SMILES： CC(=O)OCC(=O)C#N

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2Ų